Cas no 99-17-2 (Populin)

Populin structure

Product Name:Populin

CAS No:99-17-2

Molecular Formula:C₂₀H₂₂O₈

Molecular Weight:390.38388

CID:804589

PubChem ID:92735

Populin Properties

Names and Identifiers

- b-D-Glucopyranoside,2-(hydroxymethyl)phenyl, 6-benzoate
- POPULIN
- 6'-BENZOYLSALICIN
- benzoylsalicin
- benzoylsalicine
- Populoside
- Salicin benzoate
- CHEBI:8333
- 99-17-2
- SALICIN 6-BENZOATE
- EINECS 202-737-5
- NSC 128308
- NCGC00385104-01
- PD163462
- 2-(HYDROXYMETHYL)PHENYL-.BETA.-D-GLUCOPYRANOSIDE 6-BENZOATE
- NS00041385
- Populin (8CI)
- NSC 128308; Populoside; Salicin 6-benzoate; Salicin 6'-benzoate; Salicin benzoate
- beta-D-Glucopyranoside, 2-(hydroxymethyl)phenyl, 6-benzoate
- DTXSID90878492
- AKOS040733990
- Salicin, 6'-benzoate
- SCHEMBL2534979
- NSC-128308
- XC8BY5AX02
- [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(hydroxymethyl)phenoxy]oxan-2-yl]methyl benzoate
- SALICIN 6'-BENZOATE
- 2-(Hydroxymethyl)phenyl-beta-D-glucopyranoside 6-benzoate
- ((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-(hydroxymethyl)phenoxy)tetrahydro-2H-pyran-2-yl)methyl benzoate
- Q15424801
- Populine
- UNII-XC8BY5AX02
- .beta.-D-Glucopyranoside, 2-(hydroxymethyl)phenyl, 6-benzoate
- [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(hydroxymethyl)phenoxy]tetrahydropyran-2-yl]methyl benzoate
- POPULIN [MI]
- 2-(hydroxymethyl)phenyl 6-O-benzoylhexopyranoside
- PD163463
- [3,4,5-trihydroxy-6-[2-(hydroxymethyl)phenoxy]oxan-2-yl]methyl benzoate
- Salicin, 6-benzoate
- SCHEMBL2534984
- .beta.-D-Glucopyranoside, 6-benzoate
- NSC128308
- DTXSID30871583
- 6'-O-benzoylsalicin
- DTXCID701016538
- beta-D-Glucopyranoside, 2-(hydroxymethyl)phenyl, 6-benzoate (9CI)
- ((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-(hydroxymethyl)phenoxy)oxan-2-yl)methyl benzoate
- +Expand
- InChIKey： HHSKNLJWHGXWPK-BFMVXSJESA-N
- Inchi： InChI=1S/C20H22O8/c21-10-13-8-4-5-9-14(13)27-20-18(24)17(23)16(22)15(28-20)11-26-19(25)12-6-2-1-3-7-12/h1-9,15-18,20-24H,10-11H2/t15-,16-,17+,18-,20-/m1/s1
- SMILES： C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC3=CC=CC=C3CO)O)O)O

Computed Properties

Exact Mass: 390.13100
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 390.131
Heavy Atom Count: 28
Complexity: 495
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 126A^2

Experimental Properties

LogP: 0.22230
PSA: 125.68000
Refractive Index: 1.4430 (estimate)
Boiling Point: 435.61°C (rough estimate)
Melting Point: 180°C
Flash Point: 217.2°C
Density: 1.2662 (rough estimate)

Populin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01E9SA-2mg	Populin	99-17-2	95%	2mg	$318.00
A2B Chem LLC	AX44682-2mg	Populin	99-17-2	95%	2mg	$357.00	2024-07-18
Aaron	AR01EA0M-2mg	Populin	99-17-2	95%	2mg	$527.00	2024-07-18
TRC	P699075-0.5mg	Populin	99-17-2		0.5mg	$ 50.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P95130-2mg	b-D-Glucopyranoside,2-(hydroxymethyl)phenyl, 6-benzoate	99-17-2		2mg	¥3252.0	2021-09-08

Populin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:99-17-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Populin Related Literature

1. Obituary notices: John Llewelyn Davies, 1879–1915; James Louis Foucar, 1882–1915; Ivan Richard Gibbs, 1891–1915; Frank Stevenson Long; Richard Arnold Seymour-Jones, 1889–1915; Robert John Caldwell; Sir Arthur Herbert Church, K.C.V.O., 1834–1915; Tamemasa Haga, 1856–1914; Vivian Byam Lewes, 1852–1915; David Alexander Louis, 1856–1915; Francis Henry Neville, 1847–1915; Thomas Law Patterson, 1842–1915; James Holms Pollok, 1868–1915; The Right Honourable Sir Henry Enfield Roscoe, 1833–1915; Hugo Schiff, 1834–1915; Otto Nikolaus Witt, 1853–1915; Cecil Hamersley Waldron, 1885–1916; Sir Andrew Noble, Bart., K.C.B., 1831–1915

D. L. Chapman,S. H. Woolhouse,A. P. Laurie,Joji Sakurai,C. T. Heycock,Gilbert T. Morgan,M. Betti,E. Noelting J. Chem. Soc. Trans. 1916 109 369
2. Facile generation of polyfluoro-1-(tosyloxy)prop-1-enyllithiums and their reaction with electrophiles. A new, efficient and convenient access to (Z)-1,1-di- and 1,1,1-tri-fluoro-3-(tosyloxy)alk-3-en-2-ones?1

Kazumasa Funabiki,Tetsuya Ohtsuki,Takashi Ishihara,Hiroki Yamanaka J. Chem. Soc. Perkin Trans. 1 1998 2413
3. A dual removable activating group enabled the Povarov reaction of N-arylalanine esters: synthesis of quinoline-4-carboxylate esters

Xiaodong Jia,Shiwei Lü,Yu Yuan,Xuewen Zhang,Liang Zhang,Liangliang Luo Org. Biomol. Chem. 2017 15 2931
4. Theoretical studies on the electron capture properties of the H2SO4?HOO˙ complex and its implications as an alternative source of HOOH

Ping Li,Zhiying Ma,Weihua Wang,Rui Song,Yazhou Zhai,Siwei Bi,Haitao Sun,Yuxiang Bu Phys. Chem. Chem. Phys. 2011 13 5931
5. Effects of vitamin D supplements on influenza A illness during the 2009 H1N1 pandemic: a randomized controlled trial

Mitsuyoshi Urashima,Hidetoshi Mezawa,Miki Noya,Carlos A. Camargo Food Funct. 2014 5 2365
6. The chemistry of vitamin B12. Part XVI. Binding of thiols to the cobalt(II) corrins

S. Cockle,H. A. O. Hill,S. Ridsdale,R. J. P. Williams J. Chem. Soc. Dalton Trans. 1972 297
7. Index

Q. J. Chem. Soc. 1853 5 378
8. Evaluation of low-cost gas sensors to quantify intra-urban variability of atmospheric pollutants

Arunik Baruah,Ohad Zivan,Alessandro Bigi,Grazia Ghermandi Environ. Sci.: Atmos. 2023 3 830
9. Profiling phenolic glycosides in Populus deltoides and Populus grandidentata by leaf spray ionization tandem mass spectrometry

Dalton T. Snyder,M. Christina Schilling,Cris G. Hochwender,Arlen D. Kaufman Anal. Methods 2015 7 870
10. II.—On populin

Rafaelle Piria Q. J. Chem. Soc. 1853 5 8

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